Cas no 1806877-52-0 (3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine)

• Product Name: 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine
• CAS No: 1806877-52-0
• MF: C₇H₂Br₂F₂N₂
• MW: 311.908986568451
• CID: 4850706
• Update Time: 2025-05-21

3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F2N2/c8-4-1-5(7(10)11)13-6(9)3(4)2-12/h1,7H
• InChI Key： KGJGPUZLWUGXNT-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(N=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine

3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine (CAS No: 1806877-52-0) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its pyridine ring system, which serves as the backbone for various functional groups that contribute to its versatile properties.

Pyridine derivatives have long been of interest to researchers due to their structural versatility and potential applications in diverse industries. The presence of a cyano group at the 3-position, bromine atoms at the 2 and 4 positions, and a difluoromethyl group at the 6-position makes this compound particularly intriguing. These substituents not only influence the electronic properties of the molecule but also impart unique reactivity and stability.

Recent studies have highlighted the importance of halogenated pyridines in various chemical reactions, particularly in catalysis and polymer synthesis. The bromine atoms in this compound act as electron-withdrawing groups, which can significantly alter the electronic environment of the pyridine ring. This makes the compound a promising candidate for use in advanced materials such as high-performance polymers and electronic devices.

The difluoromethyl group at the 6-position adds another layer of complexity to this molecule. Fluorinated compounds are known for their exceptional stability and resistance to environmental factors, making them ideal for applications in extreme conditions. Researchers have explored the use of such compounds in aerospace materials and high-temperature resistant polymers.

One of the most exciting developments involving 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine is its potential role in drug discovery. The compound's unique structure allows for interactions with biological systems that could lead to novel therapeutic agents. Recent studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting a promising future in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving halogenation and substitution reactions. The precise control of reaction conditions is crucial to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The environmental impact of this compound is another area of active research. While it exhibits remarkable stability under normal conditions, its degradation pathways under specific environmental conditions are being investigated to ensure sustainable practices. Researchers are exploring biodegradation mechanisms and assessing the compound's potential risks to aquatic ecosystems.

In conclusion, 3-Cyano-2,4-dibromo-6-(difluoromethyl)pyridine (CAS No: 1806877-52-0) represents a cutting-edge material with vast potential across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for advancing scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in shaping future innovations.